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Compound of Interest

Compound Name:
1-(4-Amino-3-

chlorophenyl)ethanone

Cat. No.: B1267580 Get Quote

Technical Guide: Safe Handling of 1-(4-Amino-3-
chlorophenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-(4-Amino-3-chlorophenyl)ethanone (CAS No: 72531-23-8). The information

is compiled for professionals in research and development who may handle this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-(4-Amino-3-
chlorophenyl)ethanone is presented below. This data is essential for understanding the

compound's behavior and for designing safe experimental and handling procedures.
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Property Value Source

Molecular Formula C8H8ClNO [1]

Molecular Weight 169.61 g/mol [1]

Appearance Not specified

Boiling Point 324.6 ± 27.0 °C at 760 mmHg [1]

Flash Point 150.1 ± 23.7 °C [1]

Density 1.3 ± 0.1 g/cm³ [1]

Refractive Index 1.587 [1]

PSA 43.09000 [1]

XLogP3 1.63 [1]

Hazard Identification and Safety Precautions
While specific GHS classification data for this compound is not readily available, general safety

precautions should be strictly followed based on the nature of the chemical.

General Handling Precautions
Safe handling is paramount to minimize exposure and associated risks. The following diagram

outlines the recommended workflow for handling 1-(4-Amino-3-chlorophenyl)ethanone.
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Workflow for Safe Handling
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Workflow for the safe handling of chemical compounds.
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Key precautions include:

Handling in a well-ventilated place.[1]

Wearing suitable protective clothing.[1]

Avoiding contact with skin and eyes.[1]

Avoiding the formation of dust and aerosols.[1]

Using non-sparking tools.[1]

Preventing fire caused by electrostatic discharge steam.[1]

Personal Protective Equipment (PPE)
The appropriate PPE should be worn at all times when handling this compound.

PPE Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[2]

Skin Protection
Fire/flame resistant and impervious clothing.

Chemical impermeable gloves.[2]

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[2]

First-Aid Measures
In case of exposure, immediate first aid is crucial.
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Exposure Route First-Aid Measure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2]

Skin Contact

Take off contaminated clothing immediately and

wash the affected area with plenty of soap and

water.[2][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing and seek medical advice.[2][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[2][3]

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]

Keep away from heat, sparks, and open flames.[3]

Disposal
The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[2]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]
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Do not discharge to sewer systems.[2]

Contaminated packaging should be triply rinsed and offered for recycling or reconditioning.[2]

Toxicological and Ecological Information
Detailed toxicological and ecological data for 1-(4-Amino-3-chlorophenyl)ethanone is largely

unavailable in the public domain. The following table summarizes the current status of the data.

Data Type Result

Acute Oral Toxicity No data available.[2]

Acute Inhalation Toxicity No data available.[2]

Acute Dermal Toxicity No data available.[2]

Toxicity to Fish No data available.[2]

Toxicity to Daphnia No data available.[2]

Toxicity to Algae No data available.[2]

Persistence and Degradability No data available.[2]

Bioaccumulative Potential No data available.[2]

Given the lack of specific data, a precautionary approach is warranted. The logical workflow for

assessing the safety of a novel chemical compound is outlined below.
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General Workflow for Chemical Safety Assessment

New Chemical Compound

Literature Review
(Physicochemical, Toxicological Data)

In Silico Prediction
(QSAR, Read-across)

In Vitro Testing
(Cytotoxicity, Genotoxicity)

In Vivo Testing (if necessary)
(Acute/Chronic Toxicity)

Risk Characterization

Safety Data Sheet Development

Safe Handling Guidelines
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A generalized workflow for assessing the safety of a new chemical compound.
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Experimental Protocols
Detailed experimental protocols for the safety and toxicity testing of 1-(4-Amino-3-
chlorophenyl)ethanone are not publicly available. In the absence of specific data, researchers

should refer to standardized guidelines from organizations such as the OECD (Organisation for

Economic Co-operation and Development) for chemical safety testing.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained in

chemical safety and handling procedures. Always consult the most up-to-date SDS for any

chemical before use and perform a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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